Cas no 354538-15-1 (2-Amino-7-(4-methylphenyl)-7,8-dihydroquinazolin-5(6H)-one)

• Product Name: 2-Amino-7-(4-methylphenyl)-7,8-dihydroquinazolin-5(6H)-one
• CAS No: 354538-15-1
• MF: C₁₅H₁₅N₃O
• MW: 253.299103021622
• CID: 3057829
• PubChem ID: 2885950
• Update Time: 2025-04-21

2-Amino-7-(4-methylphenyl)-7,8-dihydroquinazolin-5(6H)-one Chemical and Physical Properties

Names and Identifiers

• 2-Amino-7-(4-methylphenyl)-7,8-dihydroquinazolin-5(6H)-one
• 2-amino-7-(4-methylphenyl)-7,8-dihydro-5(6H)-quinazolinone
• 2-amino-7-(4-methylphenyl)-7,8-dihydro-6H-quinazolin-5-one
• Oprea1_768531
• SR-01000453870-1
• MFCD01955500
• 2-Amino-7-p-tolyl-7,8-dihydro-6H-quinazolin-5-one
• 5(6H)-quinazolinone, 2-amino-7,8-dihydro-7-(4-methylphenyl)-
• SR-01000453870
• 354538-15-1
• SCHEMBL1781435
• 2-Amino-7-(p-tolyl)-7,8-dihydroquinazolin-5(6H)-one
• AKOS000304474
• 2-amino-7-(4-methylphenyl)-5,6,7,8-tetrahydroquinazolin-5-one
• H31816
• LS-05357
• CS-0316089
• XZIYWAXFXDKMTK-UHFFFAOYSA-N
• AK-968/15360895
• ALBB-016945
• STK131161

• Inchi： 1S/C15H15N3O/c1-9-2-4-10(5-3-9)11-6-13-12(14(19)7-11)8-17-15(16)18-13/h2-5,8,11H,6-7H2,1H3,(H2,16,17,18)
• InChI Key： XZIYWAXFXDKMTK-UHFFFAOYSA-N
• SMILES： O=C1C2=CN=C(N)N=C2CC(C2C=CC(C)=CC=2)C1

Computed Properties

• Exact Mass: 253.121512110Da
• Monoisotopic Mass: 253.121512110Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 68.9Ų